Cas no 7598-36-9 ([1,1'-Bicyclohexyl]-4-carbothioamide,cis-)
7598-36-9 structure
Product Name:[1,1'-Bicyclohexyl]-4-carbothioamide,cis-
CAS No:7598-36-9
MF:C13H23NS
MW:225.393422365189
CID:575682
PubChem ID:4269331
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-4-carbothioamide,cis- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-4-carbothioamide,cis-
- 4-cyclohexylcyclohexane-1-carbothioamide
- NSC-405081
- DTXSID20401414
- 7598-36-9
- NSC405081
-
- Inchi: 1S/C13H23NS/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-12H,1-9H2,(H2,14,15)
- InChI Key: BTFRWQZODWICBY-UHFFFAOYSA-N
- SMILES: S=C(C1CCC(CC1)C1CCCCC1)N
Computed Properties
- Exact Mass: 225.15529
- Monoisotopic Mass: 225.15512091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 26.02
[1,1'-Bicyclohexyl]-4-carbothioamide,cis- Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
7598-36-9 ([1,1'-Bicyclohexyl]-4-carbothioamide,cis-) Related Products
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